Cas no 122023-84-1 (3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide)

• Product Name: 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide
• CAS No: 122023-84-1
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 1213687
• PubChem ID: 3471454
• Update Time: 2025-10-17

3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanoic acid, 4,5-dihydro-3-methyl-5-oxo-, hydrazide
• 3-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)propanehydrazide
• 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide
• AKOS000276409
• Z57394866
• 122023-84-1
• DTXSID80392793
• VBGJEBWJNPXDRF-UHFFFAOYSA-N
• F1092-1188
• AKOS016041712
• STK106430
• Propionic acid, 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)-, hydrazide

• Inchi： 1S/C7H12N4O2/c1-4-5(7(13)11-10-4)2-3-6(12)9-8/h5H,2-3,8H2,1H3,(H,9,12)(H,11,13)
• InChI Key： VBGJEBWJNPXDRF-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=NN1)CCC(NN)=O

Computed Properties

• Exact Mass: 184.09616
• Monoisotopic Mass: 184.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• PSA: 96.58

Additional information on 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide

Professional Introduction to Compound with CAS No 122023-84-1 and Product Name: 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide

The compound identified by the CAS number 122023-84-1 and the product named 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This hydrazide derivative, characterized by its unique structural framework, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The molecular structure of this compound features a pyrazole core, which is a heterocyclic aromatic ring system containing nitrogen atoms. The pyrazole ring in 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide is substituted with a methyl group at the 3-position and an oxo group at the 5-position, contributing to its distinct chemical properties. The presence of a propanehydrazide moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of hydrazide derivatives in drug discovery. These compounds often exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide suggests that it may interact with biological targets in ways that could lead to therapeutic benefits.

In the context of current research, there has been increasing interest in exploring the pharmacological potential of pyrazole derivatives. Studies have demonstrated that modifications to the pyrazole core can significantly alter the biological activity of these compounds. For instance, certain pyrazole-based molecules have shown promise as kinase inhibitors, which are critical in treating various forms of cancer. The structural features of 122023-84-1, particularly the hydrazide group, make it a versatile scaffold for further derivatization and optimization.

The synthesis of 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanehydrazide involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The hydrazide functionality is particularly sensitive to hydrolysis and oxidation, necessitating anhydrous conditions and inert atmospheres during synthesis. Advances in synthetic methodologies have enabled more efficient production processes for such complex molecules, facilitating their use in downstream applications.

One of the key areas where this compound shows promise is in the development of novel anticancer agents. Pyrazole derivatives have been reported to inhibit various enzymes involved in cancer cell proliferation and survival. The propanehydrazide moiety in 122023-84-1 could potentially interact with target proteins or enzymes in cancer cells, disrupting critical signaling pathways. Preliminary studies suggest that this compound may exhibit cytotoxic effects against certain cancer cell lines, although further research is needed to confirm these findings.

Additionally, the anti-inflammatory potential of hydrazide derivatives has been explored extensively. Inflammatory processes are central to many chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. The structural features of 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-ylopropanehydrazide) suggest that it may modulate inflammatory responses by inhibiting key mediators such as cyclooxygenase (COX) or lipoxygenase enzymes. This makes it a promising candidate for developing new anti-inflammatory therapies.

The role of computational chemistry and molecular modeling has become increasingly important in evaluating the potential biological activity of new compounds like 122023-84-1. These tools allow researchers to predict how a molecule might interact with biological targets at the atomic level, providing valuable insights into its mechanism of action. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and identify lead compounds more efficiently.

In conclusion, the compound identified by CAS number 122023-84-1 and named 3-(3-methyl5 oxo -4 , 5 dihydro -1 H -py razol -4 -yl) pro pan eh ydraz ide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts aimed at developing novel therapeutic agents for various diseases. Further research is warranted to fully elucidate its pharmacological properties and explore its potential as a lead compound for new treatments.